Cas no 733740-14-2 (cis-2-(4-Chlorobenzoyl)cyclopentane-1-carboxylic acid)

• Product Name: cis-2-(4-Chlorobenzoyl)cyclopentane-1-carboxylic acid
• CAS No: 733740-14-2
• MF: C₁₃H₁₃ClO₃
• MW: 252.693523168564
• CID: 870291
• PubChem ID: 24722323
• Update Time: 2025-11-04

cis-2-(4-Chlorobenzoyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-(4-chlorobenzoyl)cyclopentane-1-carboxylic acid
• cis-2-(4-Chlorobenzoyl)cyclopentane-1-carboxylic acid
• 733740-14-2
• MFCD01311195
• DTXSID20641313
• CIS-2-(4-CHLOROBENZOYL)CYCLOPENTANE-1-CARBOXYLICACID
• AKOS016017552

• MDL： MFCD01311195
• Inchi： 1S/C13H13ClO3/c14-9-6-4-8(5-7-9)12(15)10-2-1-3-11(10)13(16)17/h4-7,10-11H,1-3H2,(H,16,17)/t10-,11+/m0/s1
• InChI Key： DETWJBPWDQEYPK-WDEREUQCSA-N
• SMILES： ClC1C=CC(=CC=1)C([C@H]1CCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 252.05500
• Monoisotopic Mass: 252.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.02360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on cis-2-(4-Chlorobenzoyl)cyclopentane-1-carboxylic acid

Cis-2-(4-Chlorobenzoyl)cyclopentane-1-carboxylic Acid: A Comprehensive Overview

Cis-2-(4-Chlorobenzoyl)cyclopentane-1-carboxylic acid, also known by its CAS number 733740-14-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its biological and chemical properties.

The molecular structure of cis-2-(4-chlorobenzoyl)cyclopentane-1-carboxylic acid is characterized by a cyclopentane ring system with a chlorobenzoyl group attached at the 2-position and a carboxylic acid group at the 1-position. The "cis" designation refers to the spatial arrangement of these substituents, where both groups are on the same side of the cyclopentane ring. This stereochemistry plays a crucial role in determining the compound's physical and chemical properties, as well as its interactions with biological systems.

Recent studies have focused on the synthesis of this compound, with researchers exploring various methodologies to optimize its production. One notable approach involves the use of palladium-catalyzed coupling reactions, which have proven to be highly efficient in constructing the carbon-carbon bonds necessary for this molecule's formation. These methods not only enhance yield but also improve the overall sustainability of the synthesis process, aligning with current trends toward greener chemical practices.

In terms of biological activity, cis-2-(4-chlorobenzoyl)cyclopentane-1-carboxylic acid has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, recent research has highlighted its potential as an inhibitor of certain kinases, which are key players in cellular signaling pathways associated with diseases such as cancer and inflammatory disorders. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests applications in the development of novel therapeutic agents.

The physical properties of this compound are equally intriguing. Its melting point, solubility profile, and stability under various conditions have been extensively characterized, providing valuable insights into its suitability for different applications. For example, its relatively high melting point makes it a candidate for thermally stable materials, while its solubility characteristics influence its bioavailability in pharmaceutical formulations.

From a materials science perspective, cis-2-(4-chlorobenzoyl)cyclopentane-1-carboxylic acid has been investigated for its potential in polymer synthesis and as a building block for advanced materials. Researchers have explored its use in creating biodegradable polymers, which hold promise for environmentally friendly packaging and biomedical applications such as drug delivery systems.

In conclusion, cis-2-(4-chlorobenzoyl)cyclopentane-1-carboxylic acid (CAS No. 733740-14-2) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new facets of this compound's properties and potential uses, it is likely to play an increasingly important role in shaping future innovations across various scientific domains.